Cas no 2361887-43-4 (1-Prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide)

• Product Name: 1-Prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide
• CAS No: 2361887-43-4
• MF: C₁₅H₂₃F₃N₂O₂
• MW: 320.350534677505
• CID: 5453152
• PubChem ID: 145885482
• Update Time: 2025-05-23

1-Prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-Oxo-2-propen-1-yl)-N-(4,4,4-trifluoro-3,3-dimethylbutyl)-4-piperidinecarboxamide
• EN300-26574499
• Z2014588200
• 1-Prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide
• 2361887-43-4
• 1-(prop-2-enoyl)-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide

• Inchi： 1S/C15H23F3N2O2/c1-4-12(21)20-9-5-11(6-10-20)13(22)19-8-7-14(2,3)15(16,17)18/h4,11H,1,5-10H2,2-3H3,(H,19,22)
• InChI Key： ICIVXCHUIMIJLF-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CCNC(C1CCN(C(C=C)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 320.17116247g/mol
• Monoisotopic Mass: 320.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.2±45.0 °C(Predicted)
• pka: 15.41±0.20(Predicted)

Additional information on 1-Prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide

1-Prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide

The compound with CAS No. 2361887-43-4, known as 1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its ability to modulate specific biological pathways.

1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide is characterized by its complex molecular structure, which includes a piperidine ring substituted with a carboxamide group and a trifluorinated alkyl chain. The presence of the trifluoromethyl group introduces unique electronic and steric properties to the molecule, enhancing its stability and bioavailability. This structural feature has been extensively studied in recent research to understand its impact on pharmacokinetics and pharmacodynamics.

One of the most notable aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes and receptors, making it a promising candidate for treating various diseases. For instance, studies have shown that 1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide exhibits potent activity against certain kinases involved in cancer progression. This finding has opened new avenues for anti-cancer drug development.

The synthesis of 1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. The use of fluorination methods has been critical in achieving the desired trifluoromethyl substitution pattern. Recent advancements in catalytic fluorination have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications beyond drug discovery, 1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide has also shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers are actively exploring its potential in these areas to develop next-generation technologies.

Moreover, the environmental impact of 1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide has been a topic of recent interest. Studies have assessed its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. These findings are crucial for regulatory compliance and sustainable practices in the chemical industry.

In conclusion, 1-prop-2-enoyl-N-(4,4,4-trifluoro-3,3-dimethylbutyl)piperidine-4-carboxamide (CAS No. 2361887-43) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development efforts. As new insights emerge from ongoing studies